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Compound of Interest

Compound Name: 1-Hexanol-d11

Cat. No.: B15555329

Get Quote

Disclaimer: This document provides a detailed guide on the safety and handling of 1-Hexanol-
d11. Specific safety data for 1-Hexanol-d11 is not readily available. The information presented

herein is extrapolated from the Safety Data Sheets (SDS) of its non-deuterated analogue, 1-

Hexanol (CAS No. 111-27-3), and should be used as a comprehensive guideline. Researchers,

scientists, and drug development professionals are advised to consult with their institution's

safety office and the specific supplier's documentation for the most accurate and up-to-date

information.

Chemical Identification and Physical Properties
1-Hexanol-d11 is a deuterated form of 1-Hexanol, a primary alcohol. While its physical

properties are expected to be very similar to 1-Hexanol, slight variations may exist due to the

isotopic labeling.

Table 1: Physical and Chemical Properties of 1-Hexanol
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Property Value Source

Chemical Formula C₆H₃D₁₁O N/A

Molecular Weight
113.24 g/mol (Calculated for

d11)
N/A

Appearance Clear, colorless liquid [1]

Odor
Characteristic sweet, alcohol-

like
[2]

Melting Point -45 °C [3]

Boiling Point 155 - 158 °C [3]

Flash Point 60 °C (140 °F) [3][4]

Density 0.82 g/cm³ at 20 °C [3]

Vapor Pressure 1 hPa at 20 °C [3]

Vapor Density 3.53 (Air = 1) [3]

Solubility

Slightly miscible with water.

Miscible with alcohol and

ether.

[5]

Auto-ignition Temperature Approximately 313 °C [2]

Hazard Identification and Classification
1-Hexanol is classified as a hazardous substance. It is crucial to understand its potential

dangers to ensure safe handling.

Table 2: GHS Hazard Classification for 1-Hexanol
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[4][6][7]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[3]

[4][6]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[3][4][6][7]

Hazardous to the Aquatic

Environment, Acute Hazard
2 H401: Toxic to aquatic life.[6]

Below is a diagram illustrating the relationship between the chemical and its primary hazards.

1-Hexanol-d11
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GHS Hazard Relationships for 1-Hexanol.

Toxicological Information
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Understanding the toxicological profile is essential for risk assessment and implementing

appropriate safety measures.

Table 3: Toxicological Data for 1-Hexanol

Route of Exposure Species Value

Oral LD50 Rat 720 mg/kg[4][6]

Dermal LD50 Rabbit 1,500 - 2,000 mg/kg[2][4]

Inhalation LC50 Rat >21 mg/L for 1 hour[7][8]

Skin Irritation Rabbit Moderate irritant[8]

Eye Irritation Rabbit
Causes serious eye irritation[5]

[6]

Experimental Protocols: Safe Handling Procedures
Adherence to strict protocols is mandatory when working with 1-Hexanol-d11.

Personal Protective Equipment (PPE)
A diagram of the required personal protective equipment is provided below.
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Start

Wear a flame-resistant
lab coat.

Wear chemical-resistant gloves
(e.g., nitrile, neoprene).

Wear safety goggles or a
face shield.

Use a respirator with an organic
vapor cartridge if ventilation is inadequate.

Check Ventilation

End

Click to download full resolution via product page

Required Personal Protective Equipment (PPE).

Engineering Controls
Ventilation: Always handle 1-Hexanol-d11 in a well-ventilated area.[2][7] A chemical fume

hood is strongly recommended to minimize inhalation exposure.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][7] No

smoking in the handling area.[7] Use explosion-proof electrical, ventilating, and lighting

equipment.[6][7]

Static Discharge: Take precautionary measures against static discharge.[6][7] Ground and

bond containers and receiving equipment.[7]

Eye Wash and Safety Shower: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[9]

General Handling Protocol
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Preparation: Before handling, ensure all necessary PPE is worn correctly and engineering

controls are operational.

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[6][7]

Avoid contact with skin and eyes.[2]

Work Practices: Do not eat, drink, or smoke when using this product.[6][7] Wash hands

thoroughly after handling.[6][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep

away from incompatible materials such as strong oxidizing agents and strong acids.[2][7]

Spill and Emergency Procedures
A workflow for handling spills is outlined below.
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Spill Occurs

Evacuate non-essential personnel.

Ensure adequate ventilation.

Remove all ignition sources.

Contain the spill with inert absorbent
material (e.g., sand, vermiculite).

Collect the absorbed material into a
suitable, labeled container for disposal.

Clean the spill area with soap and water.

Dispose of waste in accordance with
local, state, and federal regulations.

Click to download full resolution via product page

Spill Response Workflow.

First-Aid Measures
Table 4: First-Aid Procedures for 1-Hexanol Exposure
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Exposure Route First-Aid Measures

Inhalation

Move the affected person to fresh air and keep

them at rest in a position comfortable for

breathing.[7] If symptoms persist, seek medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

[6] Rinse the skin with plenty of water or shower.

[6][7] If skin irritation persists, get medical

advice.[7]

Eye Contact

Rinse cautiously with water for several minutes.

[6] Remove contact lenses, if present and easy

to do.[6] Continue rinsing for at least 10

minutes.[7] If eye irritation persists, get medical

advice/attention.[6]

Ingestion

Rinse mouth.[6] Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

[7]

Unsuitable Extinguishing Media: A full water jet may be ineffective.[7]

Specific Hazards: Flammable liquid and vapor.[7] Vapors are heavier than air and may travel

to a source of ignition and flash back.[2] Containers may explode when heated.[2]

Hazardous combustion products include carbon monoxide and carbon dioxide.[7]

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[7]

Disposal Considerations
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Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[6] Do not allow the product to enter drains.[6]

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Hexanol-d11, based on the data available for 1-Hexanol. Always prioritize

safety and consult relevant safety documentation before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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https://www.fishersci.com/store/msds?partNumber=AAA18232AP&productDescription=1-HEXANOL%2C+99%25+%28ASSAY%29+500ML&vendorId=VN00024248&countryCode=US&language=en
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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